Unveiling KF-52: A Potent Inhibitor of Phosphofructokinase-1 (PFK1)
Unveiling KF-52: A Potent Inhibitor of Phosphofructokinase-1 (PFK1)
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of KF-52, a novel small molecule inhibitor of phosphofructokinase-1 (PFK1). KF-52 has emerged as a significant tool for studying cellular metabolism and holds potential for therapeutic development in diseases characterized by metabolic dysregulation, such as certain cancers. This document details the chemical structure of KF-52, its mechanism of action, relevant experimental protocols, and key quantitative data.
Core Compound Details: KF-52
KF-52 is identified as a potent inhibitor of phosphofructokinase-1 (PFK1), a critical regulatory enzyme in the glycolytic pathway. The compound is structurally an isomer of tryptolinamide (TLAM).[1][2]
Chemical Structure:
While the exact stereochemistry of the KF-52 isomer is detailed in the primary literature, it belongs to the tryptolinamide class of compounds. The general structure features a complex polycyclic system.
SMILES (Simplified Molecular-Input Line-Entry System):
A representative SMILES string for a tryptolinamide isomer is: [H][C@]1(--INVALID-LINK--=O)C(N(CCC3=C4NC5=C3C=CC=C5)[C@@H]1C2)C(=O)N--INVALID-LINK--C)C(=O)N1CCCC1)
Quantitative Data Summary
The following table summarizes the known quantitative data for KF-52's biological activity.
| Parameter | Value | Description |
| IC50 | 2.1 μM | The half maximal inhibitory concentration of KF-52 against PFK1. |
| OCR/ECAR Ratio | Significantly Increased | KF-52 has been shown to increase the ratio of the oxygen consumption rate (OCR) to the extracellular acidification rate (ECAR), indicating a shift from glycolysis to oxidative phosphorylation. |
Mechanism of Action and Signaling Pathway
KF-52 exerts its biological effect through the direct inhibition of phosphofructokinase-1 (PFK1). PFK1 is a key allosteric enzyme that catalyzes the irreversible conversion of fructose-6-phosphate (B1210287) to fructose-1,6-bisphosphate, a committed step in glycolysis. By inhibiting PFK1, KF-52 effectively blocks the glycolytic pathway, forcing cells to rely more on mitochondrial respiration for energy production. This shift is observed as an increase in the OCR/ECAR ratio.
PFK1 Signaling Pathway and Point of Inhibition
The following diagram illustrates the central role of PFK1 in glycolysis and the point of intervention by KF-52.
Experimental Protocols
The following sections provide detailed methodologies for key experiments related to the synthesis and biological evaluation of KF-52. These are representative protocols and may require optimization based on specific laboratory conditions and reagents.
Asymmetric Synthesis of KF-52 (Tryptolinamide Isomer)
The synthesis of specific tryptolinamide isomers like KF-52 involves a multi-step asymmetric synthesis approach. The detailed synthesis is described in the primary literature by Kakehi et al. A general conceptual workflow is outlined below.
PFK1 Enzyme Inhibition Assay
This protocol outlines a general method for determining the in vitro inhibitory activity of KF-52 against PFK1. Commercial colorimetric assay kits are widely available for this purpose.[3][4][5]
Materials:
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Purified PFK1 enzyme
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Assay Buffer
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Substrate Solution (Fructose-6-Phosphate and ATP)
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Enzyme Mix (for coupled reaction to detect ADP)
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Developer Solution
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96-well microplate
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Microplate reader
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KF-52 stock solution (in DMSO)
Procedure:
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Sample Preparation: Prepare serial dilutions of KF-52 in Assay Buffer.
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Reaction Setup:
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Add Assay Buffer to all wells.
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Add the KF-52 dilutions to the sample wells.
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Add a known PFK1 inhibitor as a positive control and DMSO as a vehicle control.
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Add the PFK1 enzyme solution to all wells except the blank.
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-
Initiate Reaction: Add the Substrate Solution to all wells to start the reaction.
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Incubation: Incubate the plate at 37°C for 20-60 minutes.
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Detection: Add the Enzyme Mix and Developer Solution. This will lead to the development of a colorimetric signal proportional to the amount of ADP produced.
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Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.
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Data Analysis: Calculate the percent inhibition for each concentration of KF-52 and determine the IC50 value by fitting the data to a dose-response curve.
Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR)
This protocol describes the use of an extracellular flux analyzer to measure the effect of KF-52 on cellular metabolism.[6][7][8][9]
Materials:
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Extracellular flux analyzer (e.g., Seahorse XF Analyzer)
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XF cell culture microplates
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XF assay medium
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Cell line of interest
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KF-52 stock solution
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Mitochondrial stress test compounds (e.g., oligomycin, FCCP, rotenone/antimycin A)
Procedure:
-
Cell Seeding: Seed the cells in an XF cell culture microplate at an appropriate density and allow them to adhere overnight.
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Drug Treatment: Treat the cells with various concentrations of KF-52 for a specified period.
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Assay Preparation:
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Replace the culture medium with pre-warmed XF assay medium.
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Incubate the plate in a non-CO2 incubator at 37°C for 1 hour.
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-
Measurement:
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Place the cell culture plate into the extracellular flux analyzer.
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Measure the basal OCR and ECAR.
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Inject mitochondrial stress test compounds sequentially to assess mitochondrial function in the presence of KF-52.
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-
Data Analysis: Normalize the OCR and ECAR values to the cell number or protein concentration. Analyze the data to determine the effect of KF-52 on basal respiration, glycolysis, and mitochondrial capacity.
Conclusion
KF-52 is a valuable research tool for investigating the role of PFK1 in cellular metabolism. Its ability to inhibit glycolysis and promote a metabolic shift towards oxidative phosphorylation makes it a compound of interest for further investigation in diseases with altered metabolic profiles. The protocols and data presented in this guide provide a foundation for researchers to explore the potential of KF-52 in their own studies. For more in-depth information, including the specific details of the asymmetric synthesis and comprehensive structure-activity relationship studies, consulting the primary literature from Kakehi et al. is recommended.[1][2]
References
- 1. researchgate.net [researchgate.net]
- 2. Asymmetric Synthesis, Structure Determination, and Biologic Evaluation of Isomers of TLAM as PFK1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. cohesionbio.com [cohesionbio.com]
- 4. assaygenie.com [assaygenie.com]
- 5. abcam.com [abcam.com]
- 6. Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) in Culture Cells for Assessment of the Energy Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Measurement of the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) of cardiomyocytes [bio-protocol.org]
- 8. researchgate.net [researchgate.net]
- 9. Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) in Culture Cells for Assessment of the Energy Metabolism [bio-protocol.org]
